Cas no 898420-26-3 (2-(6-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide)

• Product Name: 2-(6-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide
• CAS No: 898420-26-3
• MF: C₂₀H₂₅N₃O₆
• MW: 403.429005384445
• CID: 5483375
• Update Time: 2025-05-20

2-(6-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[6-[[4-(2-furanylcarbonyl)-1-piperazinyl]methyl]-4-oxo-4H-pyran-3-yl]oxy]-N-propyl-
• 2-(6-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide

• Inchi： 1S/C20H25N3O6/c1-2-5-21-19(25)14-29-18-13-28-15(11-16(18)24)12-22-6-8-23(9-7-22)20(26)17-4-3-10-27-17/h3-4,10-11,13H,2,5-9,12,14H2,1H3,(H,21,25)
• InChI Key： VZOKMKSRBVSROT-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)COC1C(=O)C=C(CN2CCN(C(C3=CC=CO3)=O)CC2)OC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-(6-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide

Introduction to 2-(6-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 898420-26-3 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel therapeutic agents. The name 2-(6-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide encodes a complex structural framework that suggests potential biological activity. This introduction delves into the structural features, potential applications, and recent research advancements associated with this compound.

The molecular structure of this compound is characterized by several key functional groups that contribute to its unique properties. The presence of a furan-2-carbonyl moiety and a piperazin-1-ylmethyl group indicates possible interactions with biological targets, such as enzymes or receptors. These features are often exploited in drug design to enhance binding affinity and selectivity.

The core of the molecule consists of a pyran ring system with an oxo group, which can influence the electronic properties and reactivity of the compound. The N-propylacetamide moiety at one end of the molecule suggests potential for further derivatization, allowing for the creation of analogs with tailored properties.

In recent years, there has been significant interest in the development of molecules that can modulate neurotransmitter systems. The piperazine scaffold is particularly relevant in this context, as it is a common component in drugs that target serotonin receptors, dopamine receptors, and other neurotransmitter pathways. The specific substitution pattern in this compound may confer selectivity for certain receptor subtypes, making it a valuable candidate for further investigation.

The furan ring is another important feature that warrants attention. Furan derivatives have been extensively studied for their bioactivity, and they often serve as key pharmacophores in drug discovery. The combination of a furan ring with a piperazine moiety creates a potential scaffold for molecules that can interact with biological targets in unique ways.

Recent research has highlighted the importance of understanding the three-dimensional structure of molecules to predict their biological activity. Computational methods, such as molecular dynamics simulations and docking studies, have become indispensable tools in modern drug discovery. These techniques allow researchers to model the interactions between this compound and potential targets, providing insights into its mechanism of action.

The development of new synthetic methodologies has also been crucial in advancing the study of this compound. Efficient synthetic routes enable researchers to produce analogs with different substituents, allowing for systematic exploration of structure-activity relationships. This approach is particularly valuable when trying to optimize potency and selectivity for a given biological target.

In conclusion, 2-(6-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide (CAS no: 898420-26-3) represents a promising lead compound in chemical biology. Its unique structural features and potential biological activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play a crucial role in the discovery and development of novel therapeutic agents.